Disopyramide

• CAS No.: 3737-09-5
• Product Name: Disopyramide
• Molecular Formula: C21H29N3O
• Molecular Weight: 339.5 g/mol
• IUPAC Name: 4-[di(propan-2-yl)amino]-2-phenyl-2-pyridin-2-ylbutanamide
• Standard InChI: InChI=1S/C21H29N3O/c1-16(2)24(17(3)4)15-13-21(20(22)25,18-10-6-5-7-11-18)19-12-8-9-14-23-19/h5-12,14,16-17H,13,15H2,1-4H3,(H2,22,25)
• Standard InChIKey: UVTNFZQICZKOEM-UHFFFAOYSA-N
• SMILES: CC(C)N(CCC(C1=CC=CC=C1)(C2=CC=CC=N2)C(=O)N)C(C)C
• Canonical SMILES: CC(C)N(CCC(C1=CC=CC=C1)(C2=CC=CC=N2)C(=O)N)C(C)C
• Melting Point: 94.5-95 °C; 94.75 °C; 94.5-95°C
• Physical Description: Solid
• Description: Disopyramide is a class IA anti-arrhythmic agent with cardiac depressant property. Disopyramide blocks the fast sodium channel in normal cardiac cell membranes within atrial and ventricular tissues. This slows the rate and amplitude of phase 0 depolarization and thus prolongs the duration of the action potential, thereby reducing cell excitability and conduction velocity. Further, disopyramide directly decreases the rate of diastolic (phase 4) depolarization in cells with normal or augmented automaticity. Disopyramide also blocks potassium channel and results in prolonged QT interval, thus increases the effective refractory period. This agent also possesses anticholinergic property.; Disopyramide is an oral antiarrhythmic agent that has been in wide use for several decades. Long term disopyramide therapy is associated with a low rate of serum enzyme elevations and is a rare cause of clinically apparent acute liver injury.; Disopyramide, also known as palpitin or norpace, belongs to the class of organic compounds known as pheniramines. Pheniramines are compounds containing a pheniramine moiety, which is structurally characterized by the presence of a 2-benzylpyridine linked to an dimethyl(propyl)amine to form a dimethyl[3-phenyl-3-(pyridin-2-yl)propyl]amine skeleton. Disopyramide is a drug which is used for the treatment of documented ventricular arrhythmias, such as sustained ventricular tachycardia, ventricular pre-excitation and cardiac dysrhythmias. it is a class ia antiarrhythmic drug. Disopyramide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Disopyramide has been detected in multiple biofluids, such as urine and blood. Within the cell, disopyramide is primarily located in the membrane (predicted from logP). In humans, disopyramide is involved in the disopyramide action pathway.
• Related CAS: 22059-60-5 (phosphate (1:1)); 54687-36-4 (mono-hydrochloride)
• Solubility: 44.9 mg/L; 4.93e-02 g/L
• Synonyms: Diisopyramide; Disopyramide; Disopyramide Monohydrochloride; Disopyramide Phosphate; Disopyramide Phosphate (1:1); Disopyramide Phosphate (1:1), (+-)-Isomer; Disopyramide Phosphate (1:1), (R)-Isomer; Disopyramide Phosphate (1:1), (S)-Isomer; Disopyramide, (+-)-Isomer; Disopyramide, (R)-Isomer; Disopyramide, (S)-Isomer; Disopyramide, D-Tartrate (1:1), (S)-Isomer; Disopyramide, L-Tartrate (1:1), (R)-Isomer; Disopyramide, L-Tartrate (1:1), (S)-Isomer; Disopyramide, L-Tartrate (1:2), (+-)-Isomer; Disopyramide, L-Tartrate, (S)-isomer; Norpace; Palpitin; Palpitine; Rhythmodan; Ritmilen; Rythmilen; SC 13957; SC-13957; SC13957
• PubChem Compound: 3114
• Last Modified: Nov 11 2021